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Compound of Interest

2-chloro-5-methoxy-N-
Compound Name:

methylaniline
CAS No.: 60857-67-2
Cat. No.: B3385085

Get Quote

Executive Summary & Chemical Profile

2-chloro-5-methoxy-N-methylaniline is a high-value pharmacophore intermediate, often used
in the synthesis of tyrosine kinase inhibitors (e.g., Osimertinib analogs).[1] Its disposal requires
strict adherence to protocols designed for halogenated nitrogenous compounds.[1]

Improper disposal poses two critical risks:

e Environmental Persistence: The chlorine substituent stabilizes the benzene ring against
biodegradation.[1]

e Toxic Combustion Byproducts: Uncontrolled combustion releases Hydrogen Chloride (HCI)
gas and Nitrogen Oxides (NOXx).[1]

Chemical Identity & Hazard Matrix
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Property

Data

Operational Implication

Chemical Class

Halogenated Aniline Ether

Segregate from oxidizers and
acids.[1]

Functional Groups

Chloro, Methoxy, N-

Methylamine

Potential for sensitization;
requires dedicated

incineration.[1]

Physical State

Solid (typically) / Low-melting

solid

May require dissolution in
combustible solvent for

incineration feed.[1]

Primary Hazards

Acute Toxicity (Oral/Dermal),

Irritant

PPE Level: Double nitrile
gloves, P100 respirator/fume
hood.[1]

Waste Code (RCRA)

D001 (Ignitable), D003
(Reactive - potential), U-List
(Check local listings for aniline

derivatives)

Default to "Halogenated

Organic Waste".

Pre-Disposal Treatment: The "Self-Validating"

System

Trustworthiness Principle:[1] A safe disposal process begins at the bench, not the loading dock.

[1] You must stabilize the waste before it leaves your control.[1]

Step 1: Segregation Logic (The "Golden Rule")

NEVER mix this compound with:

o Oxidizing Agents: (e.g., Nitric Acid, Peroxides).[1] Risk:[1][2] Exothermic reaction/Fire.[1]

e Strong Acids: (e.g., Sulfuric Acid).[1] Risk:[1][2] Formation of anilinium salts, precipitating

solids that clog waste lines.[1]

» Non-Halogenated Solvents: Mixing degrades the value of recyclable non-halogenated

streams and forces the entire volume to be treated as expensive halogenated waste.

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1434314&productDescription=2-CHLRO-N-METHLANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1434314&productDescription=2-CHLRO-N-METHLANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3385085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 2: Quenching & Solubilization (If applicable)

If the material is residual in a reaction vessel:

 Dilution: Dissolve solid residues in a compatible halogenated solvent (e.g., Dichloromethane)
or a high-BTU combustible solvent (e.g., Methanol) only if the facility's incinerator accepts
mixed streams.[1]

e pH Check: Ensure the waste stream is Neutral (pH 6-8).

o Why? Acidic halogenated waste corrodes storage drums.[1] Basic waste can induce
polymerization.[1]

Disposal Workflow: Bench to Incinerator

This workflow ensures chain-of-custody and safety compliance.[1]

Diagram 1: Waste Stream Decision Matrix
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Waste Generation:
2-chloro-5-methoxy-N-methylaniline

Physical State?

Solid Residue/Powder Dissolved in Solvent

Container: Wide-Mouth HDPE Container: Safety Can/Drum
Label: Toxic Solid Organic Label: Halogenated Solvent Waste

CRITICAL: Segregate from
Oxidizers & Non-Halogenated

Destruction Method:
High-Temp Incineration (>1100°C)
with HCI Scrubbing

Click to download full resolution via product page

Caption: Logical flow for segregating and packaging halogenated aniline waste to ensure
compatibility with high-temperature incineration protocols.

Detailed Operational Procedures
A. Container Selection & Packaging

e Solids: Use a Wide-Mouth High-Density Polyethylene (HDPE) jar.[1]

o Why? Glass can break; Metal can corrode if residual moisture creates HCI.[1] HDPE is
chemically resistant to anilines.[1]
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e Liquids: Use UN-rated Steel Drums (1A1) or HDPE Jerrycans (3H1).

o Protocol: Leave 10% headspace (ullage) to allow for thermal expansion.[1]

B. Labeling Requirements

Your label must be a "Bill of Truth."[1] It must explicitly state:
o Full Chemical Name: 2-chloro-5-methoxy-N-methylaniline (No abbreviations).
o Hazard Checkboxes: [x] Toxic [X] Irritant [x] Halogenated.[1]

» Solvent Content: If dissolved, list the carrier solvent (e.g., "Contains 5% Compound in 95%
Dichloromethane™).[1]

C. The Destruction Method: High-Temperature
Incineration

You cannot dispose of this via standard municipal waste or biological treatment.[1]

o Requirement: The waste must be sent to a TSDF (Treatment, Storage, and Disposal Facility)
equipped with a Rotary Kiln Incinerator.[1]

e Mechanism:
o Temperature: Must exceed 1100°C (2000°F) for at least 2 seconds residence time.

o Scrubbing: The facility must have wet scrubbers (Caustic Soda/NaOH) to neutralize the
HCI gas generated by the chlorine atom.[1]

o Causality:

[1]

Emergency Procedures (Spill Response)

Scenario: 50g Spill of Solid Powder on Benchtop.
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e Evacuate & Ventilate: Clear the immediate area.[1] Anilines can volatilize and cause
methemoglobinemia (cyanosis) upon inhalation.[1]

e PPE Up: Nitrile gloves (double layer), Lab coat, Safety Goggles.[1]
» Containment:

o Do NOT use water (spreads contamination).[1]

o Cover with Dry Sand or Vermiculite.[1]
e Decontamination:

o Scoop material into the hazardous waste container.[1]

o Wash the surface with a mild surfactant (soap/water).[1]

o Advanced Decon: If residue persists, use a dilute acetic acid wash followed by water, but
collect all rinsate as hazardous waste.[1]

Regulatory Compliance Checklist (USA/EU)

Regulation Code/Section Requirement

Likely falls under FOO2 if spent
US EPA (RCRA) 40 CFR 261.31 halogenated solvent is
involved.[1]

Shipping Name: Toxic solid,

organic, n.o.s. (2-chloro-5-

US DOT 49 CFR 172.101 =
methoxy-N-methylaniline).[1]
Class 6.1.
"Organic halogenated
EU Waste Framework EWC 07 05 03* solvents, washing liquids and
mother liquors."[1]
References
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» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.[1]

e U.S. Environmental Protection Agency. (2023).[1] Hazardous Waste Generators:
Segregation of Hazardous Waste. EPA.gov.[1]

e PubChem. (2023).[1] Compound Summary: 2-chloro-5-methylaniline (Structural Analog for
Hazard Data). National Library of Medicine.[1] [1]

e European Commission. (2010).[1] Directive 2010/75/EU on Industrial Emissions (integrated
pollution prevention and control).[1] (Mandating 1100°C for halogenated waste).[1][3] [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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